![molecular formula C22H30ClN5O4 B6170926 6,7-dimethoxy-2-(4-{6-oxaspiro[3.4]octane-7-carbonyl}piperazin-1-yl)quinazolin-4-amine hydrochloride CAS No. 2470439-00-8](/img/no-structure.png)
6,7-dimethoxy-2-(4-{6-oxaspiro[3.4]octane-7-carbonyl}piperazin-1-yl)quinazolin-4-amine hydrochloride
Overview
Description
This compound is a quinazoline derivative, which is a class of organic compounds containing a quinazoline moiety, a bicyclic heterocycle made up of two fused benzene and pyrimidine rings . This particular derivative has a piperazine ring, which is a six-membered ring containing two nitrogen atoms, and a spirocyclic group, which is a type of cyclic compound where two rings share a single atom .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, starting with the formation of the quinazoline core, followed by the addition of the various substituents. The exact synthetic route would depend on the available starting materials and the desired route of synthesis .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The quinazoline core would provide a rigid, planar structure, while the piperazine ring would add some flexibility. The spirocyclic group would introduce additional complexity to the structure .Chemical Reactions Analysis
As a quinazoline derivative, this compound could potentially undergo a variety of chemical reactions. The exact reactions would depend on the specific conditions and reagents used .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular size, and the presence of different functional groups would all play a role .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6,7-dimethoxy-2-(4-{6-oxaspiro[3.4]octane-7-carbonyl}piperazin-1-yl)quinazolin-4-amine hydrochloride involves the reaction of 6,7-dimethoxy-4-aminquinazoline with 4-(6-oxaspiro[3.4]octan-7-yl)piperazine-1-carboxylic acid, followed by conversion of the carboxylic acid to the corresponding acid chloride and subsequent reaction with hydrochloric acid to form the hydrochloride salt of the final product.", "Starting Materials": [ "6,7-dimethoxy-4-aminquinazoline", "4-(6-oxaspiro[3.4]octan-7-yl)piperazine-1-carboxylic acid", "thionyl chloride", "hydrochloric acid" ], "Reaction": [ "6,7-dimethoxy-4-aminquinazoline is reacted with 4-(6-oxaspiro[3.4]octan-7-yl)piperazine-1-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) to form the corresponding amide.", "The carboxylic acid group of the amide is then converted to the corresponding acid chloride using thionyl chloride.", "The acid chloride is then reacted with hydrochloric acid to form the hydrochloride salt of the final product, 6,7-dimethoxy-2-(4-{6-oxaspiro[3.4]octane-7-carbonyl}piperazin-1-yl)quinazolin-4-amine hydrochloride." ] } | |
CAS RN |
2470439-00-8 |
Product Name |
6,7-dimethoxy-2-(4-{6-oxaspiro[3.4]octane-7-carbonyl}piperazin-1-yl)quinazolin-4-amine hydrochloride |
Molecular Formula |
C22H30ClN5O4 |
Molecular Weight |
464 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
